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Cat. No.: B125988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

dimethyl adipate (DMA), a widely used organic solvent and plasticizer. This document collates

available data on its density, viscosity, surface tension, and vapor pressure at various

temperatures. Detailed methodologies for the experimental determination of these properties

are also provided to aid in the design and interpretation of scientific research.

Physical Properties of Dimethyl Adipate
Dimethyl adipate, with the chemical formula C₈H₁₄O₄, is a colorless, oily liquid. Its physical

characteristics are crucial for a wide range of applications, from its use as a solvent in paint

stripping and resins to its role as a plasticizer.[1] Understanding how these properties change

with temperature is essential for process optimization, formulation development, and safety

assessments.

Density
The density of dimethyl adipate decreases with increasing temperature. Experimental data has

been collected at various temperatures and pressures, demonstrating this inverse relationship.

Table 1: Density of Dimethyl Adipate at Various Temperatures (at 0.1 MPa)
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Temperature (°C) Temperature (K) Density (g/cm³)

10 283.15 1.0718

20 293.15 1.062

25 298.15 1.058

30 303.15 1.0536

40 313.15 1.045

50 323.15 1.0363

60 333.15 1.0276

70 343.15 1.0189

80 353.15 1.0102

90 363.15 1.0014

100 373.15 0.9926

Data sourced from Comunas, M. J. P., et al. (2010), J. Chem. Eng. Data.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is also highly dependent on temperature.

For dimethyl adipate, viscosity decreases significantly as temperature increases.

Table 2: Dynamic and Kinematic Viscosity of Dimethyl Adipate at Various Temperatures (at 0.1

MPa)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Temperature (K)
Dynamic Viscosity
(mPa·s)

Kinematic
Viscosity (cSt)

10 283.15 3.996 3.728

20 293.15 2.964 2.791

25 298.15 2.5 2.363

30 303.15 2.298 2.181

40 313.15 1.834 1.755

50 323.15 1.498 1.446

60 333.15 1.243 1.210

70 343.15 1.046 1.027

80 353.15 0.891 0.882

90 363.15 0.767 0.766

100 373.15 0.667 0.672

Data sourced from Comunas, M. J. P., et al. (2010), J. Chem. Eng. Data, and Sigma-Aldrich.[2]

Surface Tension
Limited experimental data is available for the surface tension of dimethyl adipate as a function

of temperature. A single value has been reported as:

Surface Tension: 35.66 dyn/cm (temperature unspecified)

Further experimental investigation is required to establish a clear temperature-dependent

relationship for this property.

Vapor Pressure
Vapor pressure is a critical property for understanding the volatility of a substance. The vapor

pressure of dimethyl adipate increases with temperature, as detailed below.
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Table 3: Vapor Pressure of Dimethyl Adipate at Various Temperatures

Vapor Pressure
(Pa)

Vapor Pressure
(mmHg)

Temperature (°C) Temperature (K)

8 0.06 20 293.15

26.7 0.2 20 293.15

100 0.75 61 334.15

1,000 7.5 103 376.15

10,000 75 156.1 429.25

100,000 750 227.3 500.45

Data sourced from various chemical suppliers and handbooks.[3][4] Note: Discrepancies in

vapor pressure values at 20°C exist in the literature, which may be due to different

experimental methods.

Experimental Protocols
The determination of the physical properties of liquids like dimethyl adipate requires precise

and standardized experimental methods. The following sections detail the common protocols

for measuring density, viscosity, surface tension, and vapor pressure.

Density Measurement
Method: Vibrating Tube Densitometry

Principle: This technique measures the oscillation period of a U-shaped tube containing the

sample. The density of the sample is directly related to the square of the oscillation period.

The instrument is calibrated using two fluids of known density, such as dry air and pure

water.

Apparatus: A digital vibrating tube densitometer.

Procedure:
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1. Calibrate the instrument at atmospheric pressure using dry air and degassed, deionized

water.

2. Inject the dimethyl adipate sample into the thermostated measuring cell, ensuring no air

bubbles are present.

3. Allow the sample to reach thermal equilibrium at the desired temperature.

4. Record the oscillation period measured by the instrument.

5. The instrument's software calculates the density based on the calibration constants and

the measured period.

6. For measurements at various temperatures, the process is repeated by adjusting the

temperature of the measuring cell.

Viscosity Measurement
Method: Capillary Viscometry (Ubbelohde type)

Principle: This method determines the kinematic viscosity by measuring the time it takes for

a fixed volume of liquid to flow under gravity through a calibrated capillary. The dynamic

viscosity can then be calculated by multiplying the kinematic viscosity by the density of the

liquid at the same temperature.

Apparatus: Ubbelohde capillary viscometer, thermostatic water bath, stopwatch.

Procedure:

1. Select a viscometer of the appropriate size for the expected viscosity range of dimethyl

adipate.

2. Clean and dry the viscometer thoroughly.

3. Introduce a precise volume of the dimethyl adipate sample into the viscometer.

4. Place the viscometer in a vertical position within the thermostatic bath, ensuring the

temperature is controlled to within ±0.02°C.
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5. Allow at least 20 minutes for the sample to reach thermal equilibrium.

6. Using suction, draw the liquid up through the capillary into the upper bulb, above the top

timing mark.

7. Release the suction and simultaneously start the stopwatch as the meniscus of the liquid

passes the upper timing mark.

8. Stop the stopwatch as the meniscus passes the lower timing mark.

9. Repeat the measurement at least three times to ensure reproducibility. The flow times

should agree within 0.2%.

10. Calculate the kinematic viscosity (ν) using the equation: ν = C * t, where 'C' is the

calibration constant of the viscometer and 't' is the average flow time.

11. Calculate the dynamic viscosity (η) using the equation: η = ν * ρ, where 'ρ' is the density of

dimethyl adipate at the measurement temperature.

Surface Tension Measurement
Method: Du Noüy Ring Tensiometry

Principle: This method measures the force required to detach a platinum-iridium ring from the

surface of a liquid. This maximum force is directly proportional to the surface tension of the

liquid.

Apparatus: Force tensiometer with a platinum-iridium ring, thermostated sample vessel.

Procedure:

1. Thoroughly clean the platinum ring by rinsing with a suitable solvent (e.g., acetone) and

then flaming it to red heat to remove any organic contaminants.

2. Place the dimethyl adipate sample in the thermostated vessel and allow it to reach the

desired temperature.

3. Position the sample vessel on the instrument's stage.
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4. Lower the ring until it is fully immersed in the liquid.

5. Slowly raise the sample stage, causing the ring to be pulled through the liquid surface.

6. The instrument records the force as a function of the stage position. The maximum force

just before the liquid lamella breaks is recorded.

7. The surface tension is calculated by the instrument's software, which applies a correction

factor (based on the ring dimensions and the density of the liquid) to the measured

maximum force.

8. Repeat the measurement multiple times to ensure accuracy.

Vapor Pressure Measurement
Method: Static Method

Principle: The static method directly measures the pressure exerted by the vapor in

equilibrium with its liquid phase in a closed system at a specific temperature.

Apparatus: A thermostated vessel connected to a vacuum pump and a pressure transducer

(e.g., a capacitance diaphragm gauge).

Procedure:

1. Introduce a purified and thoroughly degassed sample of dimethyl adipate into the vessel.

Degassing is crucial to remove dissolved air, which would contribute to the total pressure.

2. Evacuate the apparatus to a high vacuum to remove any residual air.

3. Isolate the vessel from the vacuum pump.

4. Set the thermostat to the desired temperature and allow the system to reach thermal and

phase equilibrium.

5. The pressure transducer measures the steady-state pressure in the vessel, which

corresponds to the vapor pressure of the dimethyl adipate at that temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Repeat the measurements at various temperatures to obtain the vapor pressure curve.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the comprehensive

characterization of the physical properties of a liquid sample like dimethyl adipate.
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Caption: Generalized workflow for physical property characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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